Cas no 827628-71-7 (2-Butenedioic acid, 2-octyl-, (2E)-)
827628-71-7 structure
Product Name:2-Butenedioic acid, 2-octyl-, (2E)-
CAS No:827628-71-7
MF:C12H20O4
MW:228.284804344177
CID:682667
Update Time:2024-02-03
2-Butenedioic acid, 2-octyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenedioic acid, 2-octyl-, (2E)-
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- Inchi: 1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h9H,2-8H2,1H3,(H,13,14)(H,15,16)/b10-9+
- InChI Key: SSIFEUOSIIPSND-MDZDMXLPSA-N
- SMILES: C(O)(=O)/C(/CCCCCCCC)=C/C(O)=O
Experimental Properties
- Density: 1.090±0.06 g/cm3(Predicted)
- Melting Point: 125-128 °C
- Boiling Point: 392.9±25.0 °C(Predicted)
- pka: 3.69±0.19(Predicted)
2-Butenedioic acid, 2-octyl-, (2E)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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